Cas no 2287334-56-7 (Tert-butyl 3-hydroxy-2-methoxyazepane-1-carboxylate)

• Product Name: Tert-butyl 3-hydroxy-2-methoxyazepane-1-carboxylate
• CAS No: 2287334-56-7
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• CID: 6058659
• PubChem ID: 137942588
• Update Time: 2025-10-30

Tert-butyl 3-hydroxy-2-methoxyazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6473202
• 2287334-56-7
• Tert-butyl 3-hydroxy-2-methoxyazepane-1-carboxylate

• Inchi： 1S/C12H23NO4/c1-12(2,3)17-11(15)13-8-6-5-7-9(14)10(13)16-4/h9-10,14H,5-8H2,1-4H3
• InChI Key： LYOTXGLPXBPDFW-UHFFFAOYSA-N
• SMILES： O(C)C1C(CCCCN1C(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 245.16270821g/mol
• Monoisotopic Mass: 245.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59Ų

Additional information on Tert-butyl 3-hydroxy-2-methoxyazepane-1-carboxylate

Professional Introduction to Tert-butyl 3-hydroxy-2-methoxyazepane-1-carboxylate (CAS No. 2287334-56-7)

Tert-butyl 3-hydroxy-2-methoxyazepane-1-carboxylate, with the chemical formula corresponding to its CAS number 2287334-56-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azepane class, which is characterized by a seven-membered heterocyclic ring containing nitrogen, making it a versatile scaffold for drug development. The presence of both hydroxyl and methoxy functional groups, along with the tert-butyl ester moiety, contributes to its unique chemical properties and potential biological activities.

The structure of Tert-butyl 3-hydroxy-2-methoxyazepane-1-carboxylate features a nitrogen atom within the azepane ring, which is flanked by a hydroxyl group at the 3-position and a methoxy group at the 2-position. The tert-butyl ester group is attached to the 1-position of the ring, providing stability and modularity for further chemical modifications. This structural arrangement not only enhances the compound's solubility in various solvents but also allows for diverse interactions with biological targets.

In recent years, there has been growing interest in azepane derivatives due to their potential applications in treating neurological disorders, cardiovascular diseases, and other metabolic conditions. The hydroxyl and methoxy substituents in Tert-butyl 3-hydroxy-2-methoxyazepane-1-carboxylate are particularly significant because they can participate in hydrogen bonding and other forms of molecular recognition, which are crucial for drug-receptor interactions. Furthermore, the tert-butyl ester group can be hydrolyzed under specific conditions, allowing for the synthesis of more complex derivatives with tailored pharmacological properties.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. Researchers have been exploring its derivatives as candidates for treating conditions such as Alzheimer's disease, Parkinson's disease, and stroke. For instance, studies have shown that certain azepane-based compounds can modulate neurotransmitter activity by interacting with specific receptors in the brain. The 3-hydroxy and 2-methoxy functional groups are key players in these interactions, as they can form hydrogen bonds with amino acid residues in receptor binding pockets.

The pharmaceutical industry has been particularly interested in Tert-butyl 3-hydroxy-2-methoxyazepane-1-carboxylate due to its potential as a lead compound for drug discovery. Its structural features make it an excellent candidate for further derivatization using techniques such as combinatorial chemistry and high-throughput screening. These methods allow researchers to rapidly generate libraries of related compounds, each with slight variations in their functional groups, enabling them to identify the most potent and selective inhibitors or agonists.

Recent advancements in computational chemistry have also played a significant role in understanding the behavior of Tert-butyl 3-hydroxy-2-methoxyazepane-1-carboxylate. Molecular modeling studies have helped researchers predict how this compound might interact with biological targets at the atomic level. These predictions are crucial for designing experiments that will validate or refute hypotheses about its pharmacological activity. Additionally, computational methods have been used to optimize synthetic routes, reducing costs and improving yields while maintaining high purity standards.

The synthesis of Tert-butyl 3-hydroxy-2-methoxyazepane-1-carboxylate involves multiple steps, each requiring careful control of reaction conditions to ensure high selectivity and yield. Common synthetic strategies include cyclization reactions to form the azepane ring followed by functional group modifications to introduce the hydroxyl, methoxy, and ester groups. Advances in green chemistry have also led to the development of more sustainable synthetic routes that minimize waste and reduce energy consumption.

In conclusion, Tert-butyl 3-hydroxy-2-methoxyazepane-1-carboxylate (CAS No. 2287334-56-7) is a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent candidate for further exploration as a lead molecule for treating various diseases. With ongoing research focusing on its derivatives and mechanisms of action, this compound is poised to play a crucial role in shaping future therapeutic strategies.